Cas no 137521-83-6 (Benzoic acid, 3-chloro-4,5-difluoro-, ethyl ester)

Benzoic acid, 3-chloro-4,5-difluoro-, ethyl ester structure
137521-83-6 structure
Product Name:Benzoic acid, 3-chloro-4,5-difluoro-, ethyl ester
CAS No:137521-83-6
MF:C9H7ClF2O2
MW:220.600488901138
CID:1244589
PubChem ID:46311294
Update Time:2025-04-20

Benzoic acid, 3-chloro-4,5-difluoro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-chloro-4,5-difluoro-, ethyl ester
    • 137521-83-6
    • ethyl 3-chloro-4,5-difluorobenzoate
    • Inchi: 1S/C9H7ClF2O2/c1-2-14-9(13)5-3-6(10)8(12)7(11)4-5/h3-4H,2H2,1H3
    • InChI Key: ZYXOLMIJRNSEGM-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=CC(C(=O)OCC)=C1)F)F

Computed Properties

  • Exact Mass: 220.01031
  • Monoisotopic Mass: 220.01
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3A^2
  • XLogP3: 3

Experimental Properties

  • PSA: 26.3
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